Cas no 919360-29-5 (Piperidine, 4-[4-[4-(methylsulfonyl)phenyl]butyl]-)
919360-29-5 structure
Product Name:Piperidine, 4-[4-[4-(methylsulfonyl)phenyl]butyl]-
CAS No:919360-29-5
MF:C16H25NO2S
MW:295.440203428268
CID:763427
PubChem ID:59234054
Update Time:2025-04-19
Piperidine, 4-[4-[4-(methylsulfonyl)phenyl]butyl]- Chemical and Physical Properties
Names and Identifiers
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- Piperidine, 4-[4-[4-(methylsulfonyl)phenyl]butyl]-
- 4-[4-(4-methylsulfonylphenyl)butyl]piperidine
- 919360-29-5
- 4-{4-[4-(Methanesulfonyl)phenyl]butyl}piperidine
- DTXSID90731316
- SCHEMBL1575508
- QFYCGVNOKCQXQA-UHFFFAOYSA-N
- 4-[4-(4-Methanesulfonylphenyl)butyl]piperidine
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- Inchi: 1S/C16H25NO2S/c1-20(18,19)16-8-6-14(7-9-16)4-2-3-5-15-10-12-17-13-11-15/h6-9,15,17H,2-5,10-13H2,1H3
- InChI Key: QFYCGVNOKCQXQA-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC(=CC=1)CCCCC1CCNCC1)(=O)=O
Computed Properties
- Exact Mass: 295.16060021g/mol
- Monoisotopic Mass: 295.16060021g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 54.6Ų
Piperidine, 4-[4-[4-(methylsulfonyl)phenyl]butyl]- Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
919360-29-5 (Piperidine, 4-[4-[4-(methylsulfonyl)phenyl]butyl]-) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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